Cas no 3671-47-4 (6-fluoro-2-(trifluoromethyl)-1H-Benzimidazole)

6-Fluoro-2-(trifluoromethyl)-1H-benzimidazole is a fluorinated benzimidazole derivative with notable chemical properties due to its trifluoromethyl and fluorine substituents. This heterocyclic compound serves as a versatile intermediate in pharmaceutical and agrochemical synthesis, where its electron-withdrawing groups enhance reactivity and stability. The presence of fluorine atoms improves metabolic resistance and bioavailability, making it valuable in the development of bioactive molecules. Its rigid benzimidazole core facilitates interactions with biological targets, while the trifluoromethyl group contributes to lipophilicity, aiding membrane permeability. This compound is particularly useful in medicinal chemistry for designing enzyme inhibitors and receptor modulators. High purity grades ensure consistent performance in research and industrial applications.

6-fluoro-2-(trifluoromethyl)-1H-Benzimidazole structure

3671-47-4 structure

Product Name:6-fluoro-2-(trifluoromethyl)-1H-Benzimidazole

CAS No:3671-47-4

MF:C₈H₄F₄N₂

MW:204.124375343323

CID:1088401

PubChem ID:19342

Update Time:2025-05-28

6-fluoro-2-(trifluoromethyl)-1H-Benzimidazole Chemical and Physical Properties

Names and Identifiers

- 6-fluoro-2-(trifluoromethyl)-1H-Benzimidazole
- LS-12617
- 5-fluoro-2-(trifluoromethyl)-1H-benzimidazole
- CS-0078988
- 5-Fluoro-2-(trifluoromethyl)-1H-benzo[d]imidazole
- 6-Fluoro-2-(trifluoromethyl)-1H-benzo[d]imidazole
- ZZRMDPMUZKDLTO-UHFFFAOYSA-N
- AKOS010204458
- 5-Fluoro-2-(trifluoromethyl)benzimidazole
- A874298
- BENZIMIDAZOLE, 5-FLUORO-2-(TRIFLUOROMETHYL)-
- 1H-Benzimidazole, 5-fluoro-2-(trifluoromethyl)-
- 3671-47-4
- ALBB-033321
- DTXSID70190169
- MFCD01658608
- 5-fluoro-2-(trifluoromethyl)-1H-1,3-benzodiazole
- MFCD18070968
- Inchi： 1S/C8H4F4N2/c9-4-1-2-5-6(3-4)14-7(13-5)8(10,11)12/h1-3H,(H,13,14)
- InChI Key： ZZRMDPMUZKDLTO-UHFFFAOYSA-N
- SMILES： FC(C1=NC2C=CC(=CC=2N1)F)(F)F

Computed Properties

Exact Mass: 203.02329
Monoisotopic Mass: 204.03106078g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 218
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3
Topological Polar Surface Area: 28.7Å²

Experimental Properties

PSA: 25.78

6-fluoro-2-(trifluoromethyl)-1H-Benzimidazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM276312-5g	6-Fluoro-2-(trifluoromethyl)-1H-benzo[d]imidazole	3671-47-4	95%	5g	$746	2021-06-17
Chemenu	CM276312-1g	6-Fluoro-2-(trifluoromethyl)-1H-benzo[d]imidazole	3671-47-4	95%	1g	$***	2023-03-31
Ambeed	A547622-1g	6-Fluoro-2-(trifluoromethyl)-1H-benzo[d]imidazole	3671-47-4	95+%	1g	$279.0	2024-04-19
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1149628-250mg	5-Fluoro-2-(trifluoromethyl)-1H-benzo[d]imidazole	3671-47-4	95+%	250mg	￥864.00	2024-05-16
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1149628-1g	5-Fluoro-2-(trifluoromethyl)-1H-benzo[d]imidazole	3671-47-4	95+%	1g	￥2016.00	2024-05-16

6-fluoro-2-(trifluoromethyl)-1H-Benzimidazole Related Literature

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Additional information on 6-fluoro-2-(trifluoromethyl)-1H-Benzimidazole

Comprehensive Overview of 6-Fluoro-2-(Trifluoromethyl)-1H-Benzimidazole (CAS No. 3671-47-4): Properties, Applications, and Innovations

6-Fluoro-2-(trifluoromethyl)-1H-Benzimidazole (CAS No. 3671-47-4) is a fluorinated benzimidazole derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound's trifluoromethyl group and fluoro substitution enhance its bioactivity, making it a valuable intermediate in drug discovery. Researchers are increasingly exploring its potential in kinase inhibition, antimicrobial agents, and cancer therapeutics, aligning with the growing demand for targeted therapies.

The molecular structure of 6-fluoro-2-(trifluoromethyl)-1H-benzimidazole combines a benzimidazole core with strategic halogen substitutions, which improve its lipophilicity and metabolic stability. These properties are critical in modern medicinal chemistry, where compounds must balance efficacy and safety. Recent studies highlight its role in protease inhibition, particularly in viral and inflammatory diseases, a topic of high relevance post-pandemic.

In agrochemical applications, CAS 3671-47-4 is investigated for its pesticidal activity, especially against resistant strains. The fluoro and trifluoromethyl moieties disrupt enzymatic pathways in pests, offering a sustainable alternative to traditional pesticides. This aligns with the global push for green chemistry and reduced environmental impact, a frequent search query among industry professionals.

Synthetic routes to 6-fluoro-2-(trifluoromethyl)-1H-benzimidazole often involve Pd-catalyzed cross-coupling or cyclization reactions, with yields optimized for industrial-scale production. Analytical techniques like HPLC and NMR ensure purity, a key concern for regulatory compliance. The compound's solubility and stability under physiological conditions are also extensively studied, addressing common user questions about formulation challenges.

Emerging trends include the integration of AI-driven drug design to predict derivatives of 3671-47-4 with enhanced properties. Computational models analyze structure-activity relationships (SAR), accelerating R&D timelines. This intersects with popular searches on machine learning in chemistry, reflecting the industry's digital transformation.

In summary, 6-fluoro-2-(trifluoromethyl)-1H-benzimidazole exemplifies the synergy of fluorine chemistry and heterocyclic innovation. Its versatility across therapeutics and agrochemicals, coupled with advancements in synthetic methodology, positions it as a compound of enduring scientific and commercial interest.